3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine

• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine
• InChI: InChI=1S/C12H11FN2O/c1-8-12(14)11(15-16-8)7-4-9-2-5-10(13)6-3-9/h2-7H,14H2,1H3/b7-4+
• InChI Key: UZOUHPKSLLWSOZ-QPJJXVBHSA-N
• Isomeric SMILES: CC1=C(C(=NO1)/C=C/C2=CC=C(C=C2)F)N
• Canonical SMILES: CC1=C(C(=NO1)C=CC2=CC=C(C=C2)F)N

Description

3-[(E)-2-(4-Fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine is a fluorinated heterocyclic compound with a 1,2-oxazole core substituted at positions 3, 4, and 5. The compound features an (E)-configured ethenyl linker bridging the 4-fluorophenyl group to the oxazole ring, a methyl group at position 5, and an amine at position 6. Its molecular formula is C₁₂H₁₁FN₂O, with a CAS number 1235441-81-2 and SMILES string Cc1c(c(on1)/C=C/c2ccc(cc2)F)N .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine typically involves the following steps:

Formation of the Ethenyl Chain: The initial step involves the formation of the ethenyl chain through a Heck reaction, where a 4-fluorophenyl halide reacts with an alkene in the presence of a palladium catalyst.

Oxazole Ring Formation: The next step involves the cyclization of the intermediate product to form the oxazole ring. This can be achieved through a condensation reaction involving an appropriate amine and a carbonyl compound.

Methylation: The final step involves the methylation of the oxazole ring, which can be achieved using methyl iodide in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound would likely involve the optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors for the Heck reaction and automated systems for the cyclization and methylation steps.

Chemical Reactions Analysis

Types of Reactions

3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical intermediate, particularly in the synthesis of anti-inflammatory and anticancer agents.

Materials Science: It is investigated for its potential use in the development of novel materials with unique electronic properties.

Biological Studies: The compound is used in biological assays to study its effects on various cellular pathways and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine involves its interaction with specific molecular targets within the cell. The compound is believed to inhibit certain enzymes or receptors, leading to alterations in cellular signaling pathways. This can result in anti-inflammatory or anticancer effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Substituent Variations

• 3-(3-Bromo-4-fluorophenyl)-5-methyl-1,2-oxazol-4-amine This analog replaces the ethenyl-4-fluorophenyl group with a bromo-fluorophenyl moiety. The bromine atom increases molecular weight (MW = 285.1 g/mol vs. However, its synthetic availability (Enamine Ltd.
• Ethyl 3-(4-Chlorophenyl)-5-[(E)-2-(dimethylamino)ethenyl]-1,2-oxazole-4-carboxylate Substitution of the amine group with an ethyl carboxylate and replacement of the 4-fluorophenyl with a 4-chlorophenyl group alters electronic properties. The dimethylamino-ethenyl group introduces basicity, while the ester enhances lipophilicity (logP ≈ 3.2 vs. ~2.5 for the target compound). This derivative is used in [3+2] cycloadditions, highlighting the reactivity of the oxazole core .

Conformational and Crystallographic Differences

The target compound’s planar structure (evidenced by its SMILES and InChI data) contrasts with 4-(4-fluorophenyl)-2-(pyrazol-1-yl)thiazole derivatives (e.g., compounds 4 and 5 in ), which exhibit non-planar conformations due to perpendicular fluorophenyl groups. Such steric effects reduce π-π stacking efficiency, impacting solid-state photophysical properties .

Heterocyclic Variants: Thiazoles and Triazoles

• 5-[(4-Fluorophenyl)methyl]-4H-1,2,4-triazol-3-amine
  Replacing the oxazole with a 1,2,4-triazole ring increases nitrogen content, enhancing hydrogen-bonding capacity. The fluorophenylmethyl group introduces steric bulk, reducing solubility in polar solvents (e.g., ~2 mg/mL in water vs. ~10 mg/mL for the target compound in DMF) .

• Thiazole Derivatives () Compounds 4 and 5 feature thiazole cores with 4,5-dihydro-1H-pyrazol-1-yl and triazolyl substituents. Their synthesis yields exceed 85%, suggesting superior scalability compared to oxazole analogs .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (DMF)	Synthesis Yield
3-[(E)-2-(4-Fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine	1,2-Oxazole	4-Fluorophenyl ethenyl, NH₂, CH₃	218.2	Not reported	High	Not reported
3-(3-Bromo-4-fluorophenyl)-5-methyl-1,2-oxazol-4-amine	1,2-Oxazole	3-Bromo-4-fluorophenyl, NH₂, CH₃	285.1	Not reported	Moderate	Commercial
Ethyl 3-(4-chlorophenyl)-5-[(E)-2-(dimethylamino)ethenyl]-1,2-oxazole-4-carboxylate	1,2-Oxazole	4-Chlorophenyl, COOEt, N(CH₃)₂	348.8	120–122	Moderate	70–75%
4-(4-Fluorophenyl)-2-(pyrazol-1-yl)thiazole (Compound 5)	Thiazole	4-Fluorophenyl, pyrazolyl	356.3	180–182	High	88%

Table 2: Crystallographic Data

Compound	Crystal System	Space Group	Asymmetric Unit Features	Reference
4-(4-Fluorophenyl)-2-(pyrazol-1-yl)thiazole	Triclinic	P 1	Two independent molecules, planar
Ethyl 3-(4-chlorophenyl)-5-[(E)-2-(dimethylamino)ethenyl]-1,2-oxazole-4-carboxylate	Monoclinic	P2₁/c	Single molecule, conjugated ethenyl

Biological Activity

The compound 3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine , also known by its CAS number 926263-59-4, is a synthetic organic molecule with potential biological activities. This article delves into its biological activity, focusing on its pharmacological properties, toxicity, and therapeutic potential based on existing research findings.

Molecular Formula

• Molecular Formula : C$_{12}$H$_{11}$FN$_2$O
• Molecular Weight : 218.23 g/mol

Structural Characteristics

The compound features an oxazole ring, which is known for its biological activity, particularly in medicinal chemistry. The presence of a fluorophenyl group enhances its lipophilicity and may influence its interaction with biological targets.

Antimicrobial Properties

Research has indicated that compounds similar to 3-[(E)-2-(4-fluorophenyl)ethenyl]-5-methyl-1,2-oxazol-4-amine exhibit significant antimicrobial activity. For instance, studies on related oxazole derivatives have shown promising results against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	0.0048 mg/mL
Bacillus subtilis	4.69 - 22.9 µM
Staphylococcus aureus	5.64 - 77.38 µM
Pseudomonas aeruginosa	13.40 - 137.43 µM

These values suggest that the compound may possess broad-spectrum antibacterial properties, making it a candidate for further investigation in antibiotic development .

Antifungal Activity

In addition to antibacterial effects, the compound's structural analogs have demonstrated antifungal properties:

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	16.69 - 78.23 µM
Fusarium oxysporum	56.74 - 222.31 µM

The efficacy against these fungal strains indicates potential applications in treating fungal infections .

Toxicity and Safety Profile

Toxicological assessments are crucial for understanding the safety of any new pharmaceutical agent. Preliminary data suggest that compounds within the oxazole family can exhibit varying degrees of toxicity depending on their structure and substituents.

Toxicological Findings

Research has highlighted that certain oxazole derivatives can induce cytotoxic effects in vitro. For instance, studies have demonstrated that modifications to the oxazole ring can either enhance or mitigate toxicity, emphasizing the need for careful structure-activity relationship (SAR) studies .

Case Studies

Several case studies have explored the biological activity of related compounds:

• Case Study on Antibacterial Efficacy : A study published in MDPI investigated a series of oxazole derivatives and found that modifications at specific positions significantly enhanced their antibacterial activity against resistant strains of bacteria .
• Case Study on Antifungal Activity : Another research effort focused on the antifungal properties of oxazole derivatives against Candida species, revealing that structural variations could lead to improved efficacy compared to standard antifungal agents .